Cas no 1446472-61-2 (4-phenylbut-3-enimidamide)

• Product Name: 4-phenylbut-3-enimidamide
• CAS No: 1446472-61-2
• MF: C₁₀H₁₂N₂
• MW: 160.215682029724
• CID: 2114542
• PubChem ID: 123374707
• Update Time: 2025-06-26

4-phenylbut-3-enimidamide Chemical and Physical Properties

Names and Identifiers

• 4-phenyl-3-Butenimidamide
• CID 91521258
• 3-Butenimidamide, 4-phenyl-
• 4-phenylbut-3-enimidamide

• Inchi： 1S/C10H12N2/c11-10(12)8-4-7-9-5-2-1-3-6-9/h1-7H,8H2,(H3,11,12)
• InChI Key： LRNXXBJCTOSBTL-UHFFFAOYSA-N
• SMILES： NC(CC=CC1C=CC=CC=1)=N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 167
• XLogP3: 1.7
• Topological Polar Surface Area: 49.9

Experimental Properties

• Density: 1.01±0.1 g/cm3(Predicted)
• Boiling Point: 295.7±43.0 °C(Predicted)
• pka: 12.20±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes

Additional information on 4-phenylbut-3-enimidamide

Chemical Profile of 4-phenylbut-3-enimidamide (CAS No. 1446472-61-2)

4-phenylbut-3-enimidamide, identified by its Chemical Abstracts Service (CAS) number 1446472-61-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the imidamide class, characterized by a structural framework that includes both phenyl and butenyl substituents, which contribute to its unique chemical properties and potential biological activities. The imidamide moiety is particularly noteworthy, as it is frequently incorporated into drug molecules due to its ability to enhance binding affinity and metabolic stability.

The synthesis of 4-phenylbut-3-enimidamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The phenyl group introduces hydrophobicity and electronic effects that can modulate the compound's interaction with biological targets, while the butenyl chain provides a flexible aliphatic backbone. These structural features make 4-phenylbut-3-enimidamide a promising candidate for further exploration in drug discovery programs.

In recent years, there has been growing interest in imidamide derivatives as pharmacological agents due to their demonstrated efficacy in various therapeutic areas. For instance, studies have shown that imidamides can exhibit inhibitory effects on enzymes such as kinases and proteases, which are often implicated in disease pathways. The presence of the phenyl ring in 4-phenylbut-3-enimidamide may further enhance its binding interactions with these targets, making it a valuable scaffold for structure-based drug design.

One of the most compelling aspects of 4-phenylbut-3-enimidamide is its potential application in oncology research. Emerging evidence suggests that imidamides can interfere with signaling pathways involved in cancer cell proliferation and survival. The specific arrangement of atoms in 4-phenylbut-3-enimidamide may allow it to selectively inhibit aberrant signaling cascades while minimizing off-target effects. This selectivity is critical for developing safe and effective anticancer therapies.

Furthermore, the butenyl side chain in 4-phenylbut-3-enimidamide offers opportunities for modulating pharmacokinetic properties such as solubility and bioavailability. By optimizing this moiety, researchers can enhance the compound's absorption, distribution, metabolism, and excretion (ADME) profiles, thereby improving its overall therapeutic potential. Computational modeling and high-throughput screening techniques have been employed to identify derivatives of 4-phenylbut-3-enimidamide with improved pharmacological properties.

The role of 4-phenylbut-3-enimidamide in medicinal chemistry extends beyond oncology. Preliminary investigations have explored its potential in treating inflammatory diseases and neurological disorders. The imidamide core has been shown to exhibit anti-inflammatory effects by inhibiting key pro-inflammatory cytokines. Additionally, the phenyl group may interact with receptors or ion channels relevant to neurodegenerative conditions, suggesting a broader therapeutic scope for this compound.

Advances in synthetic methodologies have enabled the efficient preparation of complex derivatives of 4-phenylbut-3-enimidamide, facilitating rapid screening for biological activity. Techniques such as solid-phase synthesis and flow chemistry have streamlined the process of generating libraries of imidamide compounds for high-throughput screening (HTS). This approach has accelerated the discovery of novel lead compounds with enhanced efficacy and reduced toxicity.

The pharmacological evaluation of 4-phenylbut-3-enimidamide has revealed several promising characteristics. In vitro assays have demonstrated its ability to inhibit specific enzymes with high potency, suggesting that it may serve as a starting point for developing targeted therapies. Animal models have provided further insights into its pharmacodynamic effects, confirming its potential as an investigational drug candidate.

As research continues to uncover new applications for 4-phenylbut-3-enimidamide, collaboration between academic institutions and pharmaceutical companies will be essential for translating laboratory findings into clinical practice. The integration of cutting-edge technologies such as CRISPR gene editing and artificial intelligence-driven drug design will further enhance the development pipeline for this compound and its derivatives.

The future prospects for 4-phenylbut-3-enimidamide are bright, with ongoing studies focusing on optimizing its chemical structure for improved pharmacological properties. By leveraging advances in synthetic chemistry and computational biology, researchers aim to develop next-generation therapeutics based on this versatile scaffold. The imidamide class remains a fertile ground for innovation, offering numerous opportunities to address unmet medical needs across multiple disease areas.